Methyl 4-(2-((6-allyl-7-oxo-2-(piperidin-1-yl)-6,7-dihydrothiazolo[4,5-d]pyrimidin-5-yl)thio)acetamido)benzoate

• IUPAC Name: methyl 4-[[2-[(7-oxo-2-piperidin-1-yl-6-prop-2-enyl-[1,3]thiazolo[4,5-d]pyrimidin-5-yl)sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C23H25N5O4S2/c1-3-11-28-20(30)18-19(25-22(34-18)27-12-5-4-6-13-27)26-23(28)33-14-17(29)24-16-9-7-15(8-10-16)21(31)32-2/h3,7-10H,1,4-6,11-14H2,2H3,(H,24,29)
• InChI Key: BTYZBDKBYDWGTM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2CC=C)SC(=N3)N4CCCCC4
• Molecular Formula: C23H25N5O4S2
• Molecular Weight: 499.6 g/mol

Description

The compound contains a piperidine ring, which is a common structure in many pharmaceuticals. Piperidines are important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction, and their synthesis has long been widespread. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Chemical Reactions Analysis

Piperidine derivatives are utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents.

Scientific Research Applications

Synthesis of Heterocyclic Systems

Research has demonstrated the utility of related compounds in the synthesis of various heterocyclic systems. For example, the use of Methyl (Z)-2-[(benzyloxycarbonyl)amino]-3-dimethylaminopropenoate has been explored for preparing a range of amino-substituted fused pyrimidinones and other heterocycles. This approach underscores the versatility of similar compounds in synthesizing complex heterocyclic structures that have potential applications in drug discovery and chemical biology (Toplak et al., 1999).

Biological Activities

Several studies have focused on the synthesis of thiazolopyrimidine derivatives and their evaluation for antimicrobial and antitumor activities. These investigations reveal that compounds within this chemical family can exhibit promising antimicrobial properties, although their antitumor potential may vary. Such findings highlight the importance of exploring the biological activities of these compounds, which could lead to the development of new therapeutic agents (Said et al., 2004).

Antimicrobial and Insecticidal Properties

Research into the synthesis and biological evaluation of heterocycles incorporating thiadiazole moieties against various pests, such as the cotton leafworm, has demonstrated the potential of these compounds as insecticidal agents. This indicates the broader applicability of related chemical structures in agricultural science, offering avenues for the development of new pest control methods (Fadda et al., 2017).

Mechanism of Action

While the specific mechanism of action for this compound is not known, piperidine derivatives are known to have a wide variety of biological activities.

Future Directions

The development of new piperidine derivatives with improved pharmacological properties is an active area of research. More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder, indicating the ongoing interest in this field.